AbstractThe overburden of marine hydrate sediment is usually a permeable cover, and the presence of permeable overburden directly affects the depressurization effect. However, previous studies have mainly focused on the effect of the permeable overburden without considering seawater infiltration, and the influence of seawater infiltration on the production of hydrate cannot be ignored. In this article, a new numerical model considering seawater infiltration is developed and this study is completed by numerical simulation. The results show that seawater infiltration significantly reduces hydrate dissociation, and the presence of seawater substantially reduces cumulative gas production and increases water production compared to non-permeable overburden, with higher permeability resulting in lower gas production and higher water production. It is an effective means to extract hydrates through lower bottom-hole pressure by increasing the gas–water ratio. It is of great significance to further understand the production characteristics of hydrate reservoirs.

AbstractStable emulsion formation is a common but undesirable phenomenon during enhanced oil recovery processes. Although much research has been conducted to examine the mechanisms of emulsification and demulsification, most of the studies were conducted offline on a laboratory scale and were aimed to optimize the separation-efficiency, which neither represents the actual well situation nor gives a direct measure of the oil recovery rate. Therefore, this study aims to conduct wellhead optimization of the demulsification process, targeting the enhancement in the oil production rate. The effect of the demulsifier dosage and the gas-lift rate on the production rate was investigated online, and the process was optimized using response surface methodology (RSM). The results revealed that both factors and their interaction significantly affected the production rate and presented P-values <0.05. A predictive model was developed for the production rate with R2 value of 95.46% indicating the high accuracy of the model. The optimum conditions of 250 MSCF/day gas-lift rate and 25 Qt/day demulsifier dosage corresponding to 40 BOPD production rate were achieved. These conditions were verified online, with 0.25% error compared to the predicted value, confirming the excellent accuracy and reliability of the wellhead optimization results.

AbstractThe oil or petroleum industry is among the most significant world industries and plays a decisive role in economic and political interactions due to its strategic importance. This massive industry has significantly been influenced by instabilities, political unrests, and sudden price fluctuation in recent years. Additionally, the decision-making process in the oil SC has become a challenging issue because of the presence of considerable facilities in the oil fields, oil refining, and distribution of petroleum products. Hence, the integrated optimization of oil SC has been quite popular with researchers. On the other hand, since there are environmental requirements, people have their shares in the extension of this industry, and developmental planning should consider ecological and social issues. The effort has been made in this article to propose a mathematical programming model for the design of oil supply chain network to reduce their environmental effects and improve the social indices while saving costs. Then, the model was solved with actual data from a real case study of the Iran Oil Industry. Finally, some recommendations have been provided based on analyses of the numerical results.

AbstractThe induced hydraulic fracturing in reservoirs is the result of interactions between a fluid-driven pressure increase in the reservoir and different lithology. To investigate the fracture height containment in a transitional shale formation, a three-layer medium fracturing model with the shale layer being used as an injection layer was first established. Then, based on the logging lithology, the propagation behavior of hydraulic fractures under real lithological sedimentary sequences was investigated. The results show that the hydraulic fracture can either cross through the lithological interface, be arrested by the interface, or stopped at the adjacent layer after crossing through the interface. Some specific properties of different lithologies may contain fracture height, such as sandstone with high tensile strength, coal with low stiffness, as well as clay shale with very low permeability. In the real lithological sedimentary sequence, hydraulic fractures are often blocked at the interface between a sandstone-shale combination or stop at the shale layer after crossing through the interface, and even increasing the injection rate cannot change this situation. The research results have of great significance for optimizing the trajectory of horizontal wells and fracturing operation parameters in reservoirs with frequent interbedded lithology.

AbstractThis study investigates the inhibition of asphaltene precipitation using alumina–iron nanocomposite (NCP). Al:Fe NCP, successfully synthesized from pure aluminum and iron chloride, is crystalline mixture of hematite and alumina phases with a purity of 99%. Decreasing the content in hematite lowers the particle size from ∼60 to 10 nm. To evaluate the inhibition potential of Al:Fe, a series of experiments consisting of the addition of Al:Fe NCP into a model crude oil followed by a precipitation using n-heptane were conducted. The model oil was a solution consisting of 3 mg of asphaltene extracted from a dead Middle Eastern heavy oil (29.2oAPI) dissolved into 10 g of toluene. 35 vol. % of heptane was required to precipitate asphaltene from the model crude oil. Hereinafter termed as asphaltene onset precipitation (AOP), adding 0.05 wt.% Al:Fe NCP to the model oil requires up to 30 mL of heptane to precipitate the same amount of asphaltenes. The increase in molar ratio in alumina decreases AOV up to 63.5%. The spectral studies revealed that the inhibition of asphaltene precipitation involves both the polar interactions of alumina phase with asphaltene and the decrease of the π–π stacking interaction upon addition of NCPs.

AbstractThe rotary percussive drilling tool was designed to improve rock-breaking efficiency, and the tool’s cyclic frequency and stress-wave frequency are the key influencing factors on the rate of penetration, but the correlative research reports are few. In view of this situation, the cyclic frequency of the rotary percussion drilling tool and the frequency of stress waves generated during impact were measured. A numerical model of polycrystalline diamond compact (PDC) cutter cutting hard rock was established, and the measured frequency parameters were imported into the numerical model. The effects of cyclic frequency and stress-wave frequency on the penetration depth, rock breaking volume, and rock debris size were studied. The finding demonstrated that the average penetration depth increased with the increase of cyclic frequency, and decreased with the rise in stress wave frequency. When the two parameters were simultaneously high, it was conducive to generating smaller rock cuttings and wellbore cleaning. When the cyclic frequency was high and the stress wave frequency was low, the effect on the drilling tooth penetration was the best. The research results can provide a practical reference for optimizing the structure of rotary impact drilling tools and improving the penetration rate.

AbstractIn order to obtain accurate production profile and fracture parameters of horizontal wells in shale gas reservoir from distributed temperature sensing (DTS) data, an efficient inversion method based on improved dichotomy (ID) algorithm has been developed. It has realized quantitative interpretation of production profile and fracture parameters. The synthetic case indicates the inversion calculation of the ID inversion model is 9 times faster than that of conventional inversion algorithm. Finally, the ID inversion model has been applied to a field case to inverse the DTS data. 69 effective artificial fractures have been identified. The production profile and fracture half-length of the field well are obtained. The interpreted fracture half-length indicates that the extension of the hydraulic fractures is extremely uneven. There are obvious dominant fractures in several fracturing stages of which the fracture half-length is more than 120 m, however, the average fracture half-length of the field case is only 61.21 m. The inversion simulated temperature profile matches the measured DTS data well. The interpreted production profile is in good agreement with the PLT testing results that verifies the reliability of the developed ID inversion model.

AbstractShale is a complex porous medium with multi-scale pores and well-developed fracture networks. This paper aims to use modeling and numerical simulation methods to study the transport of shale gas in a complex multi-scale matrix-fracture system. In this study, mathematical modeling and programming was used to establish digital models of shale gas multi-scale matrix and 3D discrete fracture network. Based on the transport mechanisms of shale gas, this study derives the mathematical models of shale gas transport in different transport media, and uses the finite element method to solve and analysis the transport of shale gas in the multi-scale matrix-fracture system. The model is verified by real shale gas field data. The results show that the fractal dimension of organic pores have great effects on shale gas transport. When the fractal dimension is greater than 1.4, the increase on gas production is particularly obvious. Compared with organic pores, the effect of fractal dimension of inorganic pores is smaller. The existence of the fracture network has an effect of up to 25% on gas production, and the optimal fracture density is 200.

AbstractOil flow in a circular piping usually requires excessive modeling with detailed correlations to describe the oil flow behavior. The ineffective pour point depressants and the inefficient heat tracing makes oil flow simulation an essential task. Due to the varying of oil characteristics, a robust modeling approach is necessary to guarantee the integrity of the oil flow in the piping system and to avoid additional costs. In this work, a proposed approach coordinates the modeling tools (e.g. Aspen HYSYS®, COMSOL Multiphysics®) to simulate the oil flow in a circular pipe satisfactorily. The oil properties have been extracted from Aspen HYSYS® and used in COMSOL Multiphysics® to describe the varying in oil flow characteristics. Numerous computational trials have been conducted to estimate the oil temperature profiles in the axial and radial directions to ensure the oil flow above the pour point. Moreover, the numerical results were computed to estimate the oil temperature profiles for constant and temperature-dependent oil properties. Finally, an analytical approach was established using dimensional analysis to compare with COMSOL numerical results at constant oil properties. Both results showed a consistent trend match.

AbstractHydro-desulfurization processes are widely used in oil refineries to increase the quality of gasoline. The sulfur compounds react with hydrogen to produce hydrogen sulfide (H2S) gas. Hydrogen sulfide is absorbed on the absorption tower with an amine solution. In this study, the increase in desulfurization capacity was investigated by simulating the CGH unit of the IKORC (Imam Khomeini Oil Refinery Company). First, this unit was simulated with Aspen Hysys 11 software, which is accurate for refining processes. The simulation validity was obtained when the software output matched the vendor calculations and data. After ensuring the accuracy of the simulation, the maximum amount of amine flow has been obtained. This amount of amine has the maximum absorption of hydrogen sulfide. Any changes in temperature, pressure and the flow of gas and liquid streams can lead the absorption tower to destructive phenomena. The flooding in the absorption tower is the most significant effect of increasing the amine flow. This study purposed finding the maximum amine flow, away from flooding. For gasoline production with Euro 5 standard, maximum desulfurization is desirable, requiring the maximum amines flow in the adsorption tower. Finally, after presenting the results of this study, these changes in the process were implemented in the CGH unit. The execution of the obtained results strengthens the practical aspect of this study and confirms the simulation’s accuracy.